![molecular formula C10H19NO4 B6151373 (3S)-4-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoic acid CAS No. 2580091-79-6](/img/no-structure.png)
(3S)-4-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(3S)-4-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoic acid” is a type of tert-butyloxycarbonyl-protected amino acid . It is also known as (S)-3-(tert-Butoxycarbonylamino)butanoic acid ethyl ester . This compound is used in organic synthesis, particularly in the synthesis of dipeptides .
Synthesis Analysis
The synthesis of this compound involves the use of amino acid ionic liquids (AAILs). A series of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) were prepared . These protected AAILs were then used as the starting materials in dipeptide synthesis with commonly used coupling reagents .Molecular Structure Analysis
The molecular structure of this compound includes a tert-butoxy carbonyl group attached to an amino group, which is part of a butanoic acid structure . The molecular formula is C10H19NO4 .Chemical Reactions Analysis
In the context of dipeptide synthesis, a distinctive coupling reagent, N, N′-diethylene-N′′-2-chloroethyl thiophosphoramide, was found to enhance amide formation in the Boc-AAILs without the addition of a base . This resulted in the formation of dipeptides in satisfactory yields within 15 minutes .Mechanism of Action
Future Directions
The use of tert-butyloxycarbonyl-protected amino acids in the synthesis of dipeptides represents a promising direction in organic synthesis . The ability to achieve satisfactory yields in a short amount of time without the need for a base suggests potential for further optimization and application in the synthesis of other peptide-based compounds .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-4-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoic acid involves the protection of the amine group, followed by the alkylation of the protected amine with 3-methylbutanoyl chloride. The tert-butyl group is then removed to yield the final product.", "Starting Materials": [ "tert-butylamine", "3-methylbutanoyl chloride", "diisopropylethylamine", "triethylamine", "dichloromethane", "methanol", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: Protection of amine group with tert-butoxycarbonyl (Boc) group using diisopropylethylamine as a base and dichloromethane as a solvent.", "Step 2: Alkylation of the protected amine with 3-methylbutanoyl chloride using triethylamine as a base and dichloromethane as a solvent.", "Step 3: Removal of the tert-butyl group using methanol and sodium bicarbonate as a base.", "Step 4: Acidification of the reaction mixture with hydrochloric acid and extraction with dichloromethane.", "Step 5: Washing the organic layer with water and drying over sodium sulfate.", "Step 6: Concentration of the organic layer and purification of the product by recrystallization from a suitable solvent." ] } | |
CAS RN |
2580091-79-6 |
Product Name |
(3S)-4-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoic acid |
Molecular Formula |
C10H19NO4 |
Molecular Weight |
217.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.